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Compound of Interest

Compound Name: Divinyl tetramethyldisiloxane

Cat. No.: B8804842

Providing essential safety and logistical information for the proper handling and disposal of
Divinyl Tetramethyldisiloxane within a research and development environment.

This guide offers procedural, step-by-step guidance to ensure the safe handling and disposal of
divinyl tetramethyldisiloxane, a common reagent in the synthesis of silicone-based materials.
Adherence to these protocols is critical for maintaining a safe laboratory environment and
ensuring regulatory compliance.

Immediate Safety and Handling Precautions

Divinyl tetramethyldisiloxane is a highly flammable liquid and vapor that can cause skin and
eye irritation.[1][2][3] Inhalation may lead to respiratory tract irritation.[1][3] Therefore, stringent
safety measures must be implemented during its handling and storage.

Engineering Controls:

o Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[415]

» Facilities must be equipped with an eyewash station and a safety shower in close proximity
to the workstation.[1][6]

» Use explosion-proof electrical, ventilating, and lighting equipment.[5][6]
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o All metal parts of equipment must be grounded to prevent static electricity discharge.[4][6]
Personal Protective Equipment (PPE):
e Eye and Face Protection: Wear chemical safety goggles or a face shield.[2]

o Skin Protection: Use chemically resistant gloves. Contaminated gloves should be disposed
of properly.[2] Wear flame-retardant antistatic protective clothing.

o Respiratory Protection: If working outside a fume hood or if vapors/aerosols are generated,
use a NIOSH (US) or CEN (EU) approved respirator.[2]

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated place away from heat,
sparks, open flames, and other ignition sources.[1][4][5]

e Protect from moisture, as the substance is moisture-sensitive.[1][6]
e Incompatible with strong oxidizing agents, bases, and strong acids.[1][6]

Hazard Summary and Safety Data

The following table summarizes key hazard and safety information for divinyl
tetramethyldisiloxane.
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Parameter Value
Physical State Colorless liquid[1]
Flash Point 24 °C (75.2 °F)[1]

Highly flammable liquid and vapor.[2][5] Causes
Hazard Statements skin and serious eye irritation.[2][3] May cause

respiratory irritation.[2][3]

Strong oxidizing agents, bases, strong acids.[1]

[6]

Incompatibilities

Carbon monoxide, carbon dioxide, silicon

Hazardous Decomposition o
dioxide.[1][6]

Spill Response Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent injury and
environmental contamination.

o Evacuate: Evacuate non-essential personnel from the area.[2]
o Ventilate: Ensure adequate ventilation of the affected area.

» Remove Ignition Sources: Extinguish all nearby flames and turn off any spark-producing
equipment.[1][2]

o Containment: For small spills, absorb the material with an inert absorbent such as
vermiculite, sand, or earth.[1] Do not use combustible materials like sawdust.

o Collection: Use non-sparking tools to collect the absorbed material and place it into a
suitable, labeled container for disposal.[4][5]

o Decontamination: Clean the spill area thoroughly with soap and water.

e Reporting: Report the spill to the appropriate environmental health and safety officer.

Disposal Procedures
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Proper disposal of divinyl tetramethyldisiloxane is crucial to prevent environmental harm.
This substance should not be disposed of down the drain or in regular waste streams.[6]

Step-by-Step Disposal Plan:

o Waste Classification: Chemical waste generators must determine if the discarded chemical is
classified as hazardous waste according to US EPA guidelines (40 CFR Parts 261.3) and
consult state and local regulations for complete and accurate classification.[1][6]

e Containerization:

o Collect waste divinyl tetramethyldisiloxane and any contaminated materials (e.g.,
absorbent, gloves) in a dedicated, properly labeled, and sealed container.

o Do not mix with other waste streams.[2]
o Handle uncleaned containers as you would the product itself.[2]

o Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
("Divinyl tetramethyldisiloxane"), and the associated hazards (e.g., "Flammable Liquid,"
"Irritant™).

o Storage of Waste: Store the sealed waste container in a designated hazardous waste
accumulation area that is cool, dry, and well-ventilated, away from ignition sources.

e Arranging for Disposal:

o Contact a licensed hazardous waste disposal company to arrange for pickup and disposal.

[2]14]

o The primary recommended method of disposal is incineration or sending the material to an
approved waste disposal plant.[4][5]

o Provide the disposal company with a copy of the Safety Data Sheet (SDS).

Logical Flow for Disposal Decision-Making
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The following diagram illustrates the decision-making process for the proper disposal of divinyl
tetramethyldisiloxane.

Divinyl Tetramethyldisiloxane Disposal Workflow
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Caption: Workflow for the safe handling and disposal of divinyl tetramethyldisiloxane waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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